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Compound of Interest

Compound Name: Acid-PEG5-mono-methyl ester

Cat. No.: B605143

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Acid-PEG5-mono-methyl ester.
Adherence to these protocols is essential for ensuring a safe and efficient laboratory
environment.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin and eye
contact, inhalation of aerosols, and accidental ingestion.
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Protection Type

Specific Equipment

Rationale and Best
Practices

Eye Protection

Chemical safety goggles or a

full-face shield

Essential for protecting eyes
from splashes. Standard safety
glasses do not offer sufficient

protection.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

Inspect gloves for any signs of
degradation or perforation
before each use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.

Body Protection

Laboratory coat

A fully fastened lab coat
provides a barrier against
accidental spills. For larger
quantities or where splashing
is likely, consider a chemical-

resistant apron.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood

To minimize the inhalation of
any potential vapors or
aerosols, all handling of the
compound should be
performed within a certified

chemical fume hood.

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.

Hazard Identification and Precautionary Measures

Acid-PEG5-mono-methyl ester is classified with the following hazards.[1] Understanding

these is crucial for safe handling.

e GHSO07: Harmful.[1]
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» Signal Word: Warning.[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.

o P362+P364: Take off contaminated clothing and wash it before reuse.

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.
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e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary

The following table summarizes key quantitative data for Acid-PEG5-mono-methyl ester.

Property Value Source
CAS Number 1309460-30-7 [1]
Molecular Formula C15H2809 [2]
Molecular Weight 352.38 g/mol [2]
Physical Form Liquid [1]

Appearance

Colorless to light yellow

[2]

Boiling Point

469.4 + 45.0 °C at 760 mmHg

[1]

Storage Temperature

4°C for pure form (2 years) or
-20°C (3 years)

[1]2]

Solubility

Soluble in DMSO (= 100
mg/mL)

[2](3]

Operational Plan: Step-by-Step Handling and

Storage

Preparation and Workspace Setup

o Designated Area: All work with Acid-PEG5-mono-methyl ester should be conducted in a

designated area, preferably within a certified chemical fume hood.

o Workspace Decontamination: Ensure the workspace is clean and free of clutter before

beginning any procedure.

o Gather Materials: Assemble all necessary equipment and reagents, including PPE, spill

containment materials, and waste containers, before handling the compound.
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Handling the Compound

o Equilibration: Before opening, allow the container to equilibrate to room temperature to
prevent moisture condensation.

 Inert Atmosphere: For applications sensitive to moisture or air, consider handling under an
inert gas such as argon or nitrogen.

 Liquid Transfer: As the compound is a liquid, use calibrated micropipettes or syringes for
accurate and safe transfer. Avoid splashing.

e Avoid Inhalation: Always handle the compound in a well-ventilated area or fume hood to
minimize inhalation of any aerosols or vapors.[1]

o Prevent Contact: Avoid direct contact with skin, eyes, and clothing by wearing the
appropriate PPE.[1]

Preparation of a Stock Solution (General Protocol)

o For ease of handling, a stock solution can be prepared by dissolving the reagent in an
appropriate solvent.[2]

o Solvent Selection: Dimethylsulfoxide (DMSO) is a suitable solvent.[2][3]
e Procedure:

o In a chemical fume hood, carefully transfer the desired amount of Acid-PEG5-mono-
methyl ester to a clean, dry vial.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired
concentration.

o Cap the vial securely and mix thoroughly by vortexing or gentle agitation until the solid is
completely dissolved. If precipitation or phase separation occurs, gentle heating and/or
sonication can be used to aid dissolution.[2]

Storage Procedures
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o Short-Term Storage (Stock Solution): Store stock solutions at -20°C for up to one month or
-80°C for up to six months.[2] Aliquoting the stock solution is recommended to prevent
degradation from repeated freeze-thaw cycles.[2]

e Long-Term Storage (Pure Compound): The pure compound should be stored at 4°C for up to
two years or -20°C for up to three years.[1][2]

o Container: Keep the container tightly sealed to prevent contamination and degradation.[1]

 Inert Atmosphere: For long-term stability, storing under an inert atmosphere is
recommended.

Disposal Plan

Proper disposal of chemical waste is critical for environmental safety and regulatory
compliance.

o Waste Segregation: Do not mix Acid-PEG5-mono-methyl ester waste with other waste
streams. It should be collected in a dedicated, properly labeled, and sealed container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "Acid-PEG5-mono-methyl ester".

o Contaminated Materials: All disposable items that have come into contact with the
compound, such as pipette tips, gloves, and paper towels, must be disposed of as
hazardous waste.

» Disposal Method: Dispose of the chemical waste through your institution's hazardous waste
management program, following all local, state, and federal regulations. Do not discharge
into the environment.

Experimental Workflow and Safety Diagram
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Caption: Workflow for Safe Handling of Acid-PEG5-mono-methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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